1-bromo-8-(4-nitrophenyl)bis[1,2,4]triazolo[3,4-f:4',3'-b]pyridazine

• IUPAC Name: 3-bromo-12-(4-nitrophenyl)-1,2,4,5,10,11-hexazatricyclo[7.3.0.02,6]dodeca-3,5,7,9,11-pentaene
• InChI: InChI=1S/C12H6BrN7O2/c13-12-17-15-10-6-5-9-14-16-11(18(9)19(10)12)7-1-3-8(4-2-7)20(21)22/h1-6H
• InChI Key: ADUAEOZFCOQQPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C3N2N4C(=NN=C4Br)C=C3)[N+](=O)[O-]
• Molecular Formula: C12H6BrN7O2
• Molecular Weight: 360.13 g/mol

Description

The 1,2,4-triazolo[3,4-b] moiety is a common structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

A two-step route to a wide range of new derivatives of 1,8-disubstituted bis[1,2,4]triazolo[4,3-b:3’,4’-f][1,2,4,5]tetrazines starting with the readily available 3,6-dihydrazinyl-1,2,4,5-tetrazine and the corresponding aldehydes has been proposed.

Molecular Structure Analysis

The structure of these compounds is characterized by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring.

Chemical Reactions Analysis

The basic optical, electrochemical and semiconductor properties of the resulting compounds have been studied.

Physical And Chemical Properties Analysis

The synthesized bis[1,2,4]triazolo[4,3-b:3’,4’-f][1,2,4,5]tetrazines show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%; they have an unexpected quasi-reversible electroreduction peak and exhibit ambipolar semiconductor properties with charge carrier mobilities ranging from 10^-4 to 10^-6 cm^2 V^-1 s^-1.

Mechanism of Action

While the mechanism of action for the specific compound you’re asking about is not known, triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties.

Future Directions

The development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases is a promising area of research.